N1-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide

• IUPAC Name: N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C18H24F3N3O2S/c1-27-15-5-3-2-4-14(15)11-24-8-6-13(7-9-24)10-22-16(25)17(26)23-12-18(19,20)21/h2-5,13H,6-12H2,1H3,(H,22,25)(H,23,26)
• InChI Key: HJKWTRAPYZLDBX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)C(=O)NCC(F)(F)F
• Molecular Formula: C18H24F3N3O2S
• Molecular Weight: 403.5 g/mol
• CAS No.: 1286728-35-5

Description

N1-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide is a useful research compound. Its molecular formula is C18H24F3N3O2S and its molecular weight is 403.46. The purity is usually 95%.
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Scientific Research Applications

Functionalization of Piperidine

Piperidine derivatives, such as N1-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide, have been studied for their potential in direct functionalization. A study by Du et al. (2017) explored a metal-free method for the functionalization of N-H/α,α,β,β-C(sp3)-H of piperidine, demonstrating a protocol that could potentially be applied to similar compounds for the synthesis of spirooxindoles (Du et al., 2017).

Oxidation of Piperidine Derivatives

Piperidine derivatives, including this compound, are also relevant in studies of oxidation. Petride et al. (2004) investigated the oxidation of N-benzylated tertiary amines by RuO4, which could be relevant for understanding the reactivity and potential applications of such piperidine derivatives (Petride et al., 2004).

Molecular Interaction Studies

The molecular interaction of similar piperidine derivatives with receptors is a significant area of research. Shim et al. (2002) conducted a study on the molecular interaction of a piperidine antagonist with the CB1 cannabinoid receptor, which could provide insights into the potential receptor interactions of this compound (Shim et al., 2002).

Quantum Chemical Studies

Quantum chemical studies of piperidine derivatives like this compound can offer insights into their potential applications. Kaya et al. (2016) examined the adsorption and corrosion inhibition properties of three piperidine derivatives, demonstrating the relevance of quantum chemical calculations in predicting the efficiency of such compounds (Kaya et al., 2016).